Cas no 40619-05-4 (Methyl (2S,3R,4S,5R,6R)-6-[(2R)-2-[(2,2-dichloroacetyl)amino]-3-(4-nitrophenyl)-3-trimethylsilyloxypropoxy]-3,4,5-tris(trimethylsilyloxy)oxane-2-carboxylate)

Methyl (2S,3R,4S,5R,6R)-6-[(2R)-2-[(2,2-dichloroacetyl)amino]-3-(4-nitrophenyl)-3-trimethylsilyloxypropoxy]-3,4,5-tris(trimethylsilyloxy)oxane-2-carboxylate structure
40619-05-4 structure
Product name:Methyl (2S,3R,4S,5R,6R)-6-[(2R)-2-[(2,2-dichloroacetyl)amino]-3-(4-nitrophenyl)-3-trimethylsilyloxypropoxy]-3,4,5-tris(trimethylsilyloxy)oxane-2-carboxylate
CAS No:40619-05-4
MF:C30H54Cl2N2O11Si4
MW:802.004571437836
CID:2667633

Methyl (2S,3R,4S,5R,6R)-6-[(2R)-2-[(2,2-dichloroacetyl)amino]-3-(4-nitrophenyl)-3-trimethylsilyloxypropoxy]-3,4,5-tris(trimethylsilyloxy)oxane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • [(2R,3R)-2-[(Dichloroacetyl)amino]-3-(4-nitrophenyl)-3-[(trimethylsilyl)oxy]propyl]2-O,3-O,4-O-tris(trimethylsilyl)-β-D-glucopyranosiduronic acid methyl ester
    • [(2R,3R)-2-[(Dichloroacetyl)amino]-3-(4-nitrophenyl)-3-[(trimethylsilyl)oxy]propyl]2-O,3-O,4-O-tris(trimethylsilyl)-beta-D-glucopyranosiduronic acid methyl ester
    • Methyl (2S,3R,4S,5R,6R)-6-[(2R)-2-[(2,2-dichloroacetyl)amino]-3-(4-nitrophenyl)-3-trimethylsilyloxyp
    • Methyl (2S,3R,4S,5R,6R)-6-[(2R)-2-[(2,2-dichloroacetyl)amino]-3-(4-nitrophenyl)-3-trimethylsilyloxypropoxy]-3,4,5-tris(trimethylsilyloxy)oxane-2-carboxylate
    • Inchi: 1S/C30H54Cl2N2O11Si4/c1-39-29(36)25-23(43-47(5,6)7)24(44-48(8,9)10)26(45-49(11,12)13)30(41-25)40-18-21(33-28(35)27(31)32)22(42-46(2,3)4)19-14-16-20(17-15-19)34(37)38/h14-17,21-27,30H,18H2,1-13H3,(H,33,35)/t21-,22?,23+,24+,25+,26-,30-/m1/s1
    • SMILES: ClC(C(N[C@@H](C(C1C=CC(=CC=1)[N+](=O)[O-])O[Si](C)(C)C)CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)OC)O1)O[Si](C)(C)C)O[Si](C)(C)C)O[Si](C)(C)C)=O)Cl

Computed Properties

  • Exact Mass: 800.218
  • Monoisotopic Mass: 800.218
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 17
  • Complexity: 1100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 157

Methyl (2S,3R,4S,5R,6R)-6-[(2R)-2-[(2,2-dichloroacetyl)amino]-3-(4-nitrophenyl)-3-trimethylsilyloxypropoxy]-3,4,5-tris(trimethylsilyloxy)oxane-2-carboxylate Related Literature

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